Cas no 1806914-32-8 (4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid)

• Product Name: 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid
• CAS No: 1806914-32-8
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4854412
• Update Time: 2025-05-21

4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2IN2O2/c8-5(9)2-1-12-6(10)3(4(2)11)7(13)14/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： TWSPZPZVSWOYQR-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

Comprehensive Overview of 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS No. 1806914-32-8)

4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS No. 1806914-32-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and iodo substituents, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The structural features of 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid make it a valuable intermediate in medicinal chemistry. The presence of the amino and carboxylic acid functional groups allows for versatile chemical modifications, enabling the creation of targeted molecules with enhanced bioactivity. Recent studies highlight its potential in developing kinase inhibitors, a class of compounds widely investigated for their therapeutic effects in oncology and inflammatory diseases. This aligns with the growing demand for precision medicine and personalized therapeutics, topics frequently searched by professionals in the field.

In agrochemical applications, 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid is explored for its potential to yield crop protection agents. The difluoromethyl group is known to enhance the bioavailability and stability of agrochemicals, addressing the need for sustainable farming solutions. With the rising global focus on food security and environmentally friendly pesticides, this compound's relevance in agricultural research cannot be overstated.

Synthetic routes to 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid often involve multi-step reactions, including halogenation and fluorination processes. Optimizing these methods is a key area of interest, as evidenced by the increasing number of patents and publications. The compound's CAS No. 1806914-32-8 serves as a critical identifier for researchers sourcing high-purity materials for their experiments. Laboratories prioritizing green chemistry principles are also investigating eco-friendly synthesis techniques to reduce waste and energy consumption.

The analytical characterization of 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are essential for reproducible research outcomes. Quality control is a recurring theme in online discussions, with many researchers seeking reliable protocols for handling and storing such specialized chemicals.

From a commercial perspective, the demand for 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid is driven by its niche applications in high-value chemical synthesis. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial laboratories. The compound's price, availability, and scalability are common search queries, reflecting the practical challenges faced by procurement specialists.

In conclusion, 4-Amino-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS No. 1806914-32-8) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications in drug development, agrochemicals, and material science underscore its importance in modern research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.